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Compound of Interest

Compound Name: Trichlorofluoromethane

Cat. No.: B166822

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
trichlorofluoromethane (CFC-11) in a range of organic solvents. This information is critical for
professionals in research, science, and drug development who may encounter or utilize this
compound in various applications, from historical contexts in aerosol formulations to its use as
a reference compound. This guide summarizes available quantitative data, details experimental
protocols for solubility determination, and illustrates the key factors influencing the solubility of
this chlorofluorocarbon.

Quantitative Solubility Data

Trichlorofluoromethane, a colorless and volatile liquid, exhibits solubility in a variety of
organic solvents, a characteristic that was pivotal to its former widespread use.[1][2] While
extensive quantitative data across a broad spectrum of organic solvents and temperatures is
not readily available in consolidated form, this guide compiles known information to facilitate
comparison. It is generally recognized that CFC-11 is soluble in alcohols, ethers, and other
common organic solvents.[1][2]

Table 1: Solubility of Trichlorofluoromethane (CFC-11) in Various Solvents
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Solubility (Mole Solubility ( g/100g
Solvent Temperature (°C) .
Fraction) Solvent)
Water 20 - ~0.1[3]
Water 25 - ~0.11[4]
Organic Solvents Data Not Available Data Not Available Data Not Available

Note: The table above highlights the current gap in readily available, specific quantitative data
for the solubility of trichlorofluoromethane in a diverse range of organic solvents. The
provided water solubility data is for reference. Further experimental work is required to populate
the organic solvent section comprehensively.

Factors Influencing Solubility

The dissolution of trichlorofluoromethane in organic solvents is governed by several key
physicochemical principles. Understanding these factors is essential for predicting and
controlling its behavior in solution.

A diagram illustrating the relationships between these factors is provided below.

Caption: Factors influencing the solubility of trichlorofluoromethane.

Temperature

For gases dissolving in organic solvents, solubility generally increases with temperature. This is
in contrast to the behavior of gases in water, where solubility typically decreases as
temperature rises. The endothermic nature of the dissolution process in many organic systems
means that providing more thermal energy shifts the equilibrium towards greater solubility.

Pressure

The solubility of a gas in a liquid is directly proportional to the partial pressure of that gas above
the liquid, a principle described by Henry's Law. Therefore, an increase in the partial pressure
of trichlorofluoromethane will lead to a greater amount of it dissolving in an organic solvent.

Polarity of Solvent and Solute
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The adage "like dissolves like" is a fundamental concept in solubility. Trichlorofluoromethane
is a relatively nonpolar molecule. Consequently, it will exhibit higher solubility in nonpolar or
weakly polar organic solvents such as hydrocarbons and ethers, compared to highly polar
solvents.

Molecular Size

The size of the solvent molecules can also play a role. Solvents with smaller molecules may be
more effective at solvating the gas molecules, leading to higher solubility.

Experimental Protocols for Solubility Determination

Accurate determination of gas solubility in liquids requires precise and well-controlled
experimental procedures. The following sections detail two common methods: the static
method and the dynamic method.

Static Method

The static method involves introducing a known amount of gas and solvent into a closed
system and allowing them to reach equilibrium. The change in pressure or volume of the gas
phase is then used to calculate the amount of gas that has dissolved in the liquid.

Experimental Workflow for the Static Method

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b166822?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

System Preparation

Introduction of Degassed Solvent
and Gaseous Solute

:

Establishment of Thermal Equilibrium
at Constant Temperature

y

Agitation to Facilitate Dissolution
and Reach Equilibrium

Measurement of Equilibrium
Pressure and/or Volume

Calculation of Solubility

Click to download full resolution via product page

Caption: Workflow for the static method of gas solubility determination.

Detailed Methodology:

o Apparatus: A thermostated equilibrium cell of known volume, equipped with a pressure
transducer, a temperature sensor, and a magnetic stirrer. The cell must be connected to a
vacuum line and a gas supply.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b166822?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Solvent Degassing: The organic solvent is thoroughly degassed to remove any dissolved air,
which could interfere with the measurements. This is typically achieved by repeated freeze-
pump-thaw cycles under vacuum.

e Procedure: a. A precise amount of the degassed solvent is introduced into the evacuated
equilibrium cell. b. Trichlorofluoromethane gas is then admitted to the cell, and the initial
pressure and temperature are recorded. c. The mixture is stirred vigorously at a constant
temperature to facilitate the dissolution of the gas into the liquid phase. d. The pressure
inside the cell is monitored until it reaches a constant value, indicating that equilibrium has
been established. e. The final equilibrium pressure, temperature, and the initial amounts of
gas and solvent are used to calculate the mole fraction of the gas in the liquid phase.

Dynamic Saturation Method

In the dynamic saturation method, a stream of an inert gas is bubbled through the solvent,
which is saturated with the solute gas (trichlorofluoromethane). The exiting gas stream, now
containing the evaporated solute, is analyzed to determine the amount of solute carried over.

Experimental Workflow for the Dynamic Saturation Method
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Caption: Workflow for the dynamic saturation method of gas solubility.
Detailed Methodology:

* Apparatus: A thermostated saturation cell, a carrier gas supply with a precise flow controller,
a trapping system (e.g., a cold trap or a sorbent tube), and an analytical instrument for
quantifying the trapped solute (e.g., a gas chromatograph).

o Procedure: a. The organic solvent in the saturation cell is saturated with
trichlorofluoromethane at a constant temperature and pressure. b. A stream of an inert
carrier gas (e.g., nitrogen or helium) is passed through the saturated solution at a known and
constant flow rate. c. The carrier gas becomes saturated with the vapor of
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trichlorofluoromethane. d. The exiting gas stream is passed through a trap where the
trichlorofluoromethane is quantitatively collected. e. The amount of trapped
trichlorofluoromethane is determined using a suitable analytical technique. f. The solubility
is calculated from the amount of trapped solute and the total volume of the carrier gas that
has passed through the system.

Conclusion

This technical guide has synthesized the available information on the solubility of
trichlorofluoromethane in organic solvents. While general principles of solubility are well-
understood, there is a notable lack of specific, quantitative experimental data for CFC-11 in a
wide array of organic media. The detailed experimental protocols provided herein offer a
foundation for researchers to conduct such measurements, which would be invaluable to
various scientific and industrial fields. Further research to populate a comprehensive database
of solubility data for this and other similar compounds is highly encouraged to enhance our
understanding of their behavior in different chemical environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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